Cas no 2648945-66-6 (benzyl 4-(fluorosulfonyl)-2,2-dimethylpyrrolidine-1-carboxylate)

• Product Name: benzyl 4-(fluorosulfonyl)-2,2-dimethylpyrrolidine-1-carboxylate
• CAS No: 2648945-66-6
• MF: C₁₄H₁₈FNO₄S
• MW: 315.360426425934
• CID: 5680765
• PubChem ID: 165664593
• Update Time: 2025-09-18

benzyl 4-(fluorosulfonyl)-2,2-dimethylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-​Pyrrolidinecarboxyli​c acid, 4-​(fluorosulfonyl)​-​2,​2-​dimethyl-​, phenylmethyl ester
• benzyl 4-(fluorosulfonyl)-2,2-dimethylpyrrolidine-1-carboxylate

• Inchi： 1S/C14H18FNO4S/c1-14(2)8-12(21(15,18)19)9-16(14)13(17)20-10-11-6-4-3-5-7-11/h3-7,12H,8-10H2,1-2H3
• InChI Key： USPDBILEUBBEGV-UHFFFAOYSA-N
• SMILES： S(C1CN(C(=O)OCC2C=CC=CC=2)C(C)(C)C1)(=O)(=O)F

Computed Properties

• Exact Mass: 315.09405739g/mol
• Monoisotopic Mass: 315.09405739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.1Ų

Additional information on benzyl 4-(fluorosulfonyl)-2,2-dimethylpyrrolidine-1-carboxylate

Professional Introduction to Benzyl 4-(fluorosulfonyl)-2,2-dimethylpyrrolidine-1-carboxylate (CAS No. 2648945-66-6)

Benzyl 4-(fluorosulfonyl)-2,2-dimethylpyrrolidine-1-carboxylate, a compound with the chemical identifier CAS No. 2648945-66-6, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry.

The molecular framework of Benzyl 4-(fluorosulfonyl)-2,2-dimethylpyrrolidine-1-carboxylate consists of a pyrrolidine core substituted with a benzyl group at the 1-position and a fluorosulfonyl group at the 4-position. The presence of these functional groups imparts unique reactivity and binding properties, making it a valuable intermediate in the synthesis of biologically active molecules. The dimethyl substitution at the 2-position further enhances its steric and electronic characteristics, contributing to its versatility in synthetic applications.

Recent research in the field of medicinal chemistry has highlighted the importance of fluorinated sulfonyl compounds in the development of novel therapeutic agents. The fluorosulfonyl group, in particular, is known for its ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules, often leading to improved bioavailability and reduced toxicity. This has spurred interest in exploring derivatives of compounds like Benzyl 4-(fluorosulfonyl)-2,2-dimethylpyrrolidine-1-carboxylate as potential lead candidates for drug discovery.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and organic synthesis. Its unique structural features make it an excellent candidate for developing new catalysts and ligands that can facilitate complex chemical transformations. The benzyl group, for instance, can be easily modified or removed through various chemical reactions, allowing for further functionalization and customization.

The synthesis of Benzyl 4-(fluorosulfonyl)-2,2-dimethylpyrrolidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These techniques are essential for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. Researchers have leveraged its structural features to develop novel scaffolds that exhibit enhanced biological activity. For example, derivatives of this compound have been investigated for their anti-inflammatory and anticancer properties. The ability to modify specific functional groups allows chemists to fine-tune the pharmacological profile of these derivatives, leading to more effective therapeutic agents.

The role of computational chemistry in understanding the behavior of compounds like Benzyl 4-(fluorosulfonyl)-2,2-dimethylpyrrolidine-1-carboxylate cannot be overstated. Molecular modeling techniques have been used to predict how these molecules interact with biological targets at the atomic level. This information is crucial for designing experiments that optimize the synthesis and application of these compounds in drug development.

In conclusion, Benzyl 4-(fluorosulfonyl)-2,2-dimethylpyrrolidine-1-carboxylate (CAS No. 2648945-66-6) is a versatile and innovative compound with significant potential in pharmaceutical chemistry and beyond. Its unique molecular structure and functional groups make it an invaluable tool for researchers seeking to develop new therapeutic agents and materials. As our understanding of organic synthesis continues to evolve, compounds like this are likely to play an increasingly important role in advancing scientific discovery.